5-(2-Propenyloxy)-pyrimidine

• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 5-prop-2-enoxypyrimidine
• InChI: InChI=1S/C7H8N2O/c1-2-3-10-7-4-8-6-9-5-7/h2,4-6H,1,3H2
• InChI Key: MEQZMDQOURNKSB-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CN=CN=C1

Description

5-(2-Propenyloxy)-pyrimidine is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-pyrimidine (0.063 mol) was slowly added to 2-propen-1-ol (4.03 mol) at 0° C. and this mixture was stirred at room temperature for 1 hour. Then NaH 60% (0.126 mol) was added and the reaction mixture was stirred and refluxed for 48 hours. Water was added and the mixture was extracted with ethyl acetate. The separated organic layer was dried, filtered and the solvent was evaporated. The residue was purified by short open column chromatography over silica gel (eluent: hexane/ethyl acetate 50/50). The desired fractions were collected and the solvent was evaporated, yielding 2.3 g of 5-(2-propenyloxy)-pyrimidine (intermediate 48).